Cas no 951898-17-2 (N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)
N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-(2-pyridin-4-ylethyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
- Benzenesulfonamide, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-methyl-N-[2-(4-pyridinyl)ethyl]-
- N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
- 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-methyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide
- 4-(1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)-N-METHYL-N-[2-(4-PYRIDINYL)ETHYL]BENZENESULFONAMIDE
- AKOS002363934
- VU0640796-1
- F5293-0607
- 951898-17-2
- N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C17H19N3O5S2/c1-19(12-8-14-6-10-18-11-7-14)27(24,25)16-4-2-15(3-5-16)20-17(21)9-13-26(20,22)23/h2-7,10-11H,8-9,12-13H2,1H3
- InChI Key: DTKXTGCWJLVNEP-UHFFFAOYSA-N
- SMILES: C1(S(N(C)CCC2C=CN=CC=2)(=O)=O)=CC=C(N2C(=O)CCS2(=O)=O)C=C1
Computed Properties
- Exact Mass: 409.07661306g/mol
- Monoisotopic Mass: 409.07661306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.446±0.06 g/cm3(Predicted)
- Boiling Point: 632.8±65.0 °C(Predicted)
- pka: 5.75±0.10(Predicted)
N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5293-0607-2μmol |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-5μmol |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-10μmol |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-20μmol |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-1mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-2mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-3mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-4mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-5mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5293-0607-10mg |
N-methyl-N-[2-(pyridin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide |
951898-17-2 | 10mg |
$79.0 | 2023-09-10 |
N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
Comprehensive Analysis of N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS 951898-17-2)
The compound N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS 951898-17-2) is a highly specialized sulfonamide derivative with a unique molecular structure. Its pyridine and thiazolidine moieties contribute to its potential applications in medicinal chemistry and drug discovery. Researchers are increasingly interested in this compound due to its structural complexity and potential bioactivity, particularly in targeting specific enzymes or receptors.
In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in pharmaceutical development. The N-methyl-N-2-(pyridin-4-yl)ethyl group in this molecule enhances its lipophilicity, which is critical for improving drug absorption and bioavailability. Meanwhile, the 1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl moiety introduces a sulfone functional group, known for its role in modulating biological activity. These features make CAS 951898-17-2 a compelling subject for structure-activity relationship (SAR) studies.
The synthesis of N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structural integrity. Given the growing interest in heterocyclic compounds, this molecule aligns with current trends in small-molecule drug design and targeted therapy.
From a pharmacological perspective, CAS 951898-17-2 exhibits potential as a lead compound for treating inflammatory or metabolic disorders. Its sulfonamide scaffold is often associated with enzyme inhibition, particularly in pathways involving carbonic anhydrases or kinases. Researchers are also exploring its drug-likeness using computational tools like molecular docking and ADMET prediction, which are hot topics in modern cheminformatics.
The compound's relevance extends to academic research and industrial applications. With the rise of AI-driven drug discovery, molecules like N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide are being screened virtually to accelerate hit-to-lead optimization. This approach reduces laboratory costs and aligns with the green chemistry movement, another trending topic in scientific communities.
In summary, CAS 951898-17-2 represents a promising candidate for further investigation in drug development and chemical biology. Its combination of pyridine, thiazolidine, and sulfonamide functionalities offers a rich platform for exploring novel therapeutic agents. As the scientific community continues to prioritize precision medicine and personalized therapeutics, this compound may play a pivotal role in future breakthroughs.
951898-17-2 (N-methyl-N-2-(pyridin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)